Cas no 902797-82-4 (1-(2-NITRO-BENZENESULFONYL)-PYRROLIDIN-3-YLAMINE)

• Product Name: 1-(2-NITRO-BENZENESULFONYL)-PYRROLIDIN-3-YLAMINE
• CAS No: 902797-82-4
• MF: C₁₀H₁₃N₃O₄S
• MW: 271.292920827866
• CID: 1949873
• PubChem ID: 18613634
• Update Time: 2025-04-21

1-(2-NITRO-BENZENESULFONYL)-PYRROLIDIN-3-YLAMINE Chemical and Physical Properties

Names and Identifiers

• 1-(2-NITRO-BENZENESULFONYL)-PYRROLIDIN-3-YLAMINE
• (R)-1-(2-Nitro-benzenesulfonyl)-pyrrolidin-3-ylamine
• 1-(2-nitrophenyl)sulfonylpyrrolidin-3-amine
• SB39743
• SCHEMBL5302434
• DTXSID90595117
• 1187932-93-9
• DB-258722
• EN300-1169718
• (S)-1-(2-NITRO-BENZENESULFONYL)-PYRROLIDIN-3-YLAMINE
• SB37265
• 1-(2-Nitrobenzene-1-sulfonyl)pyrrolidin-3-amine
• 1-(2-nitrobenzenesulfonyl)pyrrolidin-3-amine
• AKOS006041038
• 902797-82-4
• 468104-07-6
• SB31534
• C10H13N3O4S
• 1-((2-Nitrophenyl)sulfonyl)pyrrolidin-3-amine

• Inchi： 1S/C10H13N3O4S/c11-8-5-6-12(7-8)18(16,17)10-4-2-1-3-9(10)13(14)15/h1-4,8H,5-7,11H2
• InChI Key： ZDRSNFHPZUULMP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1CCC(C1)N)(=O)=O

Computed Properties

• Exact Mass: 271.06267708Da
• Monoisotopic Mass: 271.06267708Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 118Ų